Cas no 2253630-81-6 ((1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine;hydrochloride)

• Product Name: (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine;hydrochloride
• CAS No: 2253630-81-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6001025
• PubChem ID: 137935233
• Update Time: 2025-05-22

(1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253630-81-6
• rac-(1R,2S)-2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine hydrochloride
• (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine;hydrochloride
• EN300-6501600
• Z3409883365

• Inchi： 1S/C11H13NO2.ClH/c12-9-6-8(9)7-2-1-3-10-11(7)14-5-4-13-10;/h1-3,8-9H,4-6,12H2;1H/t8-,9+;/m0./s1
• InChI Key： GLWCKTCSQVTNPZ-OULXEKPRSA-N
• SMILES： Cl.O1CCOC2C=CC=C(C1=2)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine;hydrochloride

Comprehensive Overview of (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine hydrochloride (CAS No. 2253630-81-6)

The compound (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine hydrochloride (CAS No. 2253630-81-6) is a chiral cyclopropylamine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a dihydrobenzodioxin moiety and a cyclopropane ring, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in central nervous system (CNS) drug development, aligning with the growing demand for precision medicine.

One of the key reasons for the rising interest in CAS No. 2253630-81-6 is its relevance to neuropharmacology. The dihydrobenzodioxin group is known to interact with serotonin and dopamine receptors, which are critical targets for treating mood disorders and neurodegenerative diseases. This has led to a surge in searches for "cyclopropylamine derivatives in CNS drugs" and "chiral amine synthesis," reflecting the compound's importance in modern drug discovery. Its hydrochloride salt form enhances solubility, a feature highly sought after in formulation development.

From a synthetic chemistry perspective, the (1R,2S) configuration of this compound highlights the importance of stereoselective synthesis. Asymmetric synthesis techniques, such as chiral auxiliary methods or enzymatic resolution, are often employed to produce this enantiomerically pure compound. This aligns with the pharmaceutical industry's focus on "green chemistry" and "sustainable synthesis," which are trending topics in scientific communities. The cyclopropane ring in its structure also contributes to metabolic stability, a property frequently searched in relation to "drug-like molecules."

The analytical characterization of 2253630-81-6 involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are critical for regulatory compliance in drug development. Recent publications have highlighted its potential as a building block for GPCR-targeted therapeutics, further driving interest in its applications. The compound's physicochemical properties, including its logP and pKa, are also frequently discussed in forums focusing on "ADME optimization."

In conclusion, (1R,2S)-2-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropan-1-amine hydrochloride represents a compelling case study in modern medicinal chemistry. Its combination of a privileged structure (dihydrobenzodioxin) and a rigid cyclopropane scaffold offers multiple avenues for drug design, particularly in neuroscience. As research continues to explore its full potential, this compound is poised to remain a topic of interest in both academic and industrial settings, addressing pressing needs in targeted therapy and molecular innovation.